Selenium (Se) is of fundamental importance to human health as an essential trace element, mainly through regulation of selenoproteins (SePs). Therefore, monitoring Se transformation in living systems and revealing cellular functions of SePs are of great significance for diverse disease treatment. However, the lack of probing tools for in situ monitoring of Se species severely hinders its development in bio-analysis. Thus, the discovery of fluorescent probes with specific recognition and responses to SePs/Se-containing species are promising for investigating the biological actions of Se. Herein, we summarized the chemical properties of various active Se species and discussed the rational design of basic structures of fluorescent probes for Se species and their biomedical applications. We also highlighted the key findings on fluorescent probes for Se species inside living systems, and proposed a network for rational design and biomedical applications of fluorescent probes for biological Se-containing substances.

The use of biofluids as a diagnostic tool for chronic health conditions has been gaining traction in recent years. These fluids, which can be obtained non-invasively (such as urine, saliva and sweat) or invasively (such as blood plasma, blood serum, synovial fluid and cerebrospinal fluid (CSF)), offer a convenient and rapid means of diagnosis. In this article, we will review the recent progress in developing probes for detecting biomarkers, such as biothiols, albumins, biogenic amines, amino acids, enzymes, bilirubin, creatinine, carbohydrates, neurotransmitters, nucleotides, carbamides and ions, in biofluids. We will also examine the photophysical properties of these probes and their potential applications in real or artificial biofluid samples. Additionally, we will summarize the properties of the probes, including their selectivity, sensitivity, photostability, and detection limits. The review also emphasizes the urgency for the development of organic molecular probes that can detect biomarkers in non-invasive biofluids such as urine, saliva, sweat, and breath. All the probes presented in this review have proven applications in real or artificial biofluid samples. The cost efficiency and reliability of the organic molecular probes have made them an excellent choice for developing paper-based strips and point-of-care (POC) portable devices for diagnosing and monitoring chronic disorders.

In recent years, the research of bismuth chalcogenide (Bi2X3, X = O, S, Se, and Te) nanomaterials has expanded from the fields of optics, chemical, and electronic engineering to the biomedical, due to its easy preparation and modification, low cost, high stability, controllable morphology, and low toxicity. As an anti-magnetic heavy metal, Bi2X3 has various characteristics such as good X-ray attenuation coefficient, high near-infrared absorbance, excellent photothermal conversion efficiency, and photocatalytic performance, making it play an important role in diagnostic imaging, photothermal therapy, radiotherapy, synergistic therapy of cancer, antibacterial and biosensor. Bi2X3 can improve biocompatibility and other specific properties by simply modifying its surface to play the desired function. The good anti-tumor and anti-bacterial effects under near-infrared laser irradiation and the photocatalytic performance of biosensors are the main biomedical research fields of Bi2X3, which open opportunities for its future clinical transformation. In this review, we summarize the synthesis of Bi2X3 with different sizes, morphology, and composition and its application in the biomedical field. In addition, the current challenges and opportunities of Bi2X3 are also discussed.

Enzymes have received extensive research due to their high selectivity, efficiency, and environmental protection. However, the lack of stability and reusability drastically hinders the advancement of various enzyme-mediated applications. To assure functionality and the potential for enzyme recycling after use, the immobilization of enzymes has been significantly demanded in a broad range of industrial applications. Nano biocatalyst is a recently developed catalyst that synergistically combines biotechnology and modern nanotechnology. It provides attractive possibilities for enhancing enzyme activity, stability, capability, and engineering performances in biotechnological processes. Due to their large interfacial area, greater activity, and long-term sustainability, nanostructured materials have been shown to be effective substrates for the immobilization of enzymes. In order to increase enzymatic activity as a biocatalyst in various bio-medical fields, food and chemical industries, as well as in bio-sensing and degradation of environmental pollutants, different carbon-based nanostructures coated with various polymeric materials have been studied as carriers for enzyme immobilization. Co-immobilization, which relates to the concurrent immobilization of two or more enzymes, has also been highlighted. The significance of this study can aid in enhancing the efficacy, viability, and economics of numerous industrial processes that rely on enzymatic reactions. This article highlights the various approaches and purposes established in this domain and the quick progress made to design isolation technologies that are more effective, durable, and long-lasting for a wide range of applications & enzymes. Diffusion limitations, leaching, cost, loss of activity and scalability are some problems related to this technique. This review provides a comprehensive point of view on enzyme immobilization that compresses a critical analysis of immobilization techniques and carriers, biocatalytic matrices, the influence of vital carrier characteristics on biocatalyst performance, trends toward nanotechnology, and in-depth case studies that are reflective of biocatalysis trying to promote sustainable development. Finally, the challenges in using nanostructures to immobilize enzymes and their potential in the future have been discussed.

Water contamination by mercury is an issue of serious concern and needs immediate attention for generating sustainable water resources. This in turn, requires efficient techniques for the detection of mercury so that its immediate removal from water sources can be ensured. Therefore, development of new sensors for the mentioned toxic metal is still in demand. This task specifically requires development of new materials and metal organic frameworks (MOFs) provide a promising alternate in this regard. These materials can be prepared by the combination of appropriate metal (preferably the nontoxic one) with the organic linkers. MOFs are in trend as a sensing material due to their unique properties such as high internal surface area, controllable pore size and high thermal stability. The current review provides recent developments in the synthesis of MOF based sensor(s) for the detection of mercury(II) ions along with the limit of detection. The coordination chemistry of MOFs with the active sites capable to interact with the mercury(II) ion is also discussed.

The study of transition metal complexes linked with 1,2,3-triazoles has gained significant attention due to their potential as effective catalysts in various chemical reactions. The 1,2,3-triazole moiety has been proven to be an excellent ligand in metal complex catalysis, primarily because of its unique electronic and steric properties. The ability to tune these properties through modifications to the triazole ligand allows for precise control over the reactivity and selectivity of the metal complex. This review provides a critical assessment of the recent advances made in the development of 1,2,3-triazolyl ligated transition metal complexes and their uses in catalysis with emphasis on how structural variation impacts on the catalytic performances of these complexes.

Recently, chemical warfare agents (CWAs) have popped up many times around the world, drawing the attention of both regular citizens and entire nations. Many researchers have used metal–organic frameworks (MOFs), a porous and stable material, to investigate the detoxification mechanisms of real agents and simulants. They have made great contributions to the degradation of CWAs. In this review, the progress in the adsorption and degradation of CWAs and simulants by MOFs powder materials in recent years was introduced. At present, some MOFs can instantly degrade some specific nerve agents. However, the powder MOFs are limited in protective equipment and field deployment. Therefore, the MOFs composites were also discussed, which can be used as comfortable, breathable and wearable protective equipment while maintaining excellent adsorption or degradation effect. Finally, we summarize the whole paper and look forward to the future development direction of MOFs for the detoxification of CWAs. It is expected that this review will provide a valuable reference for the development of new materials for the detoxification of CWAs and the development of protective equipment for CWAs.

Reversible fluorescent probes have attracted the attention of researchers because of their ability to repeatedly observe the dynamic changes of multi-biomolecules in real-time and in situ. In recent years, fluorescent probes have been wildly used in numerous biological research, among them, the reversible fluorescent probes, resemble based on changes of pH and based on spiral cyclization, have played an important role in the research on biomolecular interactions, which deepened our understanding of the activity of cell life. Although fluorescent probes with reversible processes have been used in real-time to visualize the dynamic changes inside cells for an extended period, however, the lack of a systematic review of this fascinating subject has severely hindered the design and the application of such reversible fluorescent probes for the in-depth understanding of the relationship between the various substances that change during the operation of cells. In this review, we have divided reversible fluorescent probes into six categories for the first time, according to the basic principles of reversible reactions, and focus on the interactions revealed by reversible fluorescent probes between various physiological compounds and small molecules compounds or microenvironmental levels. In order to grasp the topic clearly and intuitively, this paper reviewed the representative example of reversible fluorescent probes in bioimaging also from the chemical perspectives of complex reactions, addition reactions, redox reactions, spiral cyclization, etc. Several representative examples of each reaction were reviewed, all of which demonstrate that reversible fluorescent probes could be powerful tools for visualizing intracellular dynamic changes in real-time. In addition, the existing problems and future challenges in the biological application of reversible fluorescent probes were discussed from multiple angles. This evaluation will aid in creating and enhancing innovative reversible fluorescent probes and serve as a resource for future research into life events.

Acetylene complexes of metallocenes of group IV metals are of great importance for coordination and organic chemistry since they show high reactivity to various substrates and are used as catalysts for many chemical processes. However, in spite of many attempts before, the first acetylene complex of one of these metals was obtained by Fachinetti and Floriani in 1974 only. The present review gives the detailed information about the development of the methods for the synthesis of various acetylene complexes of titanocenes, zirconocenes, and hafnocenes including those for the synthesis of the complexes with dehydrobenzoic or trans-acetylenic ligands, anionic, cationic complexes and other ones. A great attention is paid to their structures and spectral characteristics.

Most volatile organic compounds (VOCs) are toxic, carcinogenic, and mutagenic, and can have serious effects on human health and the ecological environment. Therefore, the detection and identification of VOCs have an urgent need in both indoor and outdoor environments. Fiber optic sensors, as intrinsically safe, miniature, portable, immune to electromagnetic interference, and easy to remote sensing and multiplexing sensing technology, are utilized in VOC gas sensing promising to provide new approaches to overcome the limitations of conventional gas sensing systems. This review assesses recent research advances in fiber optic VOC gas sensors, including various sensing principles, gas-responsive materials, new techniques for sensing material deposition, structures, and applications. Fiber optic VOC gas sensors are classified and discussed based on different principles. In addition, this paper extensively reviews the recent advances in fiber optic VOC gas sensors and discusses the strategies and approaches to further their development.